Cas no 895458-03-4 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide
• CAS No: 895458-03-4
• MF: C₂₁H₁₅ClN₂O₄S₂
• MW: 458.937801599503
• CID: 6026075
• PubChem ID: 135732776
• Update Time: 2025-08-02

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide
• LLTISGDEKVFZER-UHFFFAOYSA-N
• Acetamide, N-[3-(2-benzothiazolyl)-4-hydroxyphenyl]-2-[(4-chlorophenyl)sulfonyl]-
• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-2-((4-chlorophenyl)sulfonyl)acetamide
• 895458-03-4
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-(4-chlorobenzenesulfonyl)acetamide
• F2536-0308
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-2-(4-chlorophenyl)sulfonylacetamide
• AKOS002065379

• Inchi： 1S/C21H15ClN2O4S2/c22-13-5-8-15(9-6-13)30(27,28)12-20(26)23-14-7-10-18(25)16(11-14)21-24-17-3-1-2-4-19(17)29-21/h1-11,25H,12H2,(H,23,26)
• InChI Key： LLTISGDEKVFZER-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(O)C(C2=NC3=CC=CC=C3S2)=C1)(=O)CS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 458.0161770g/mol
• Monoisotopic Mass: 458.0161770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• pka: 8.04±0.50(Predicted)

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide

Comprehensive Overview of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide (CAS No. 895458-03-4)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide (CAS No. 895458-03-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name Benzothiazolyl Hydroxyphenyl Acetamide, features a benzothiazole core linked to a hydroxyphenyl group and a chlorobenzenesulfonyl moiety. Its molecular complexity makes it a subject of interest for researchers exploring novel drug candidates, particularly in the fields of anti-inflammatory and anticancer therapies.

The compound's structure is characterized by the presence of a benzothiazole ring, a heterocyclic scaffold known for its diverse biological activities. Benzothiazole derivatives are frequently studied for their antimicrobial, antioxidant, and neuroprotective properties. The incorporation of a hydroxyphenyl group enhances the compound's potential to interact with biological targets, while the chlorobenzenesulfonyl component may contribute to its stability and bioavailability. Researchers are particularly interested in how these functional groups synergize to influence the compound's pharmacokinetics and pharmacodynamics.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide has been investigated for its potential role in modulating specific enzyme pathways and receptor interactions. For instance, its sulfonylacetamide moiety is reminiscent of other sulfonamide-based drugs, which are widely used in treating bacterial infections and metabolic disorders. This structural similarity has prompted studies into whether the compound could exhibit similar or enhanced therapeutic effects.

Another area of interest is the compound's potential application in neurodegenerative disease research. Benzothiazole derivatives have shown promise in targeting amyloid plaques and tau protein aggregates, which are hallmarks of conditions like Alzheimer's disease. The hydroxyphenyl group in N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide may facilitate blood-brain barrier penetration, a critical factor for central nervous system (CNS) therapeutics. Preliminary studies suggest that the compound could inhibit oxidative stress and neuroinflammation, though further validation is required.

From a synthetic chemistry perspective, the compound's CAS No. 895458-03-4 serves as a unique identifier for researchers sourcing or studying it. Its synthesis typically involves multi-step organic reactions, including condensation, sulfonylation, and acylation processes. The purity and yield of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide are critical for ensuring reproducible results in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and verify its structural integrity.

Given the growing emphasis on green chemistry and sustainable synthesis, researchers are also exploring eco-friendly methods to produce this compound. Catalytic approaches and solvent-free reactions are being investigated to minimize waste and reduce environmental impact. Such innovations align with global trends toward sustainable drug development and green pharmaceuticals.

In summary, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-2-(4-chlorobenzenesulfonyl)acetamide (CAS No. 895458-03-4) represents a compelling area of research at the intersection of medicinal chemistry, biochemistry, and pharmacology. Its multifaceted structure and potential therapeutic applications make it a valuable candidate for further investigation. As the scientific community continues to unravel its mechanisms of action and optimize its synthetic routes, this compound may pave the way for innovative treatments in chronic diseases and neurological disorders.